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Compound of Interest

Compound Name: Chlorbromuron

Cat. No.: B083572

This document provides essential safety and logistical information for the proper disposal of
Chlorbromuron, a now-obsolete herbicide. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with general hazardous waste regulations.
Given that Chlorbromuron is no longer in common use, specific disposal guidelines are not
readily available; therefore, adherence to general best practices for hazardous chemical waste
is critical. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Immediate Safety and Handling Precautions

Chlorbromuron is harmful if swallowed, causes skin and eye irritation, and may cause
respiratory irritation.[1] It is also recognized as being harmful to aquatic life with long-lasting
effects.[1] When handling Chlorbromuron, appropriate personal protective equipment (PPE) is
mandatory.

Required Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat.
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» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
respirator may be required. Consult your EHS department for specific respirator
requirements.

**Step-by-Step Disposal Protocol for Chlorbromuron
Waste

This protocol covers solid Chlorbromuron, solutions containing Chlorbromuron, and
contaminated labware.

Step 1: Waste Identification and Segregation

Identify: Clearly label all waste containing Chlorbromuron as "Hazardous Waste -
Chlorbromuron”.

Segregate: Do not mix Chlorbromuron waste with other chemical waste streams unless
explicitly approved by your EHS department. Store it separately from incompatible materials,
particularly strong oxidizing agents, acids, and bases to prevent violent reactions or the
emission of toxic gases.[2]

Step 2: Container Selection and Management

Choose a Compatible Container: Use a container that is in good condition and compatible
with Chlorbromuron. For solid waste, a securely sealable plastic or glass container is
appropriate. For liquid waste, use a leak-proof container with a screw-on cap.[3][4] Avoid
using food-grade containers like milk jugs.[5]

Labeling: Affix a hazardous waste tag to the container immediately. Fill out all required
information, including the chemical name ("Chlorbromuron”), concentration, and date.

Keep Containers Closed: Waste containers must be kept securely closed at all times, except
when adding waste.[3][4]

Step 3: Waste Accumulation and Storage

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
must be at or near the point of generation.[2]
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e Secondary Containment: Place the primary waste container within a secondary container,
such as a chemical-resistant tray or bin, to contain any potential leaks or spills.[3] The
secondary container should be able to hold 110% of the volume of the primary container.[3]

o Storage Limits: Do not exceed the storage time limits for SAAs as defined by your institution
and local regulations. A partially filled container may remain in an SAA for up to one year, but
a full container must be removed within three days.[2]

Step 4: Disposal of Empty Containers
o Triple Rinsing: Empty containers that held Chlorbromuron must be triple-rinsed.[4][6]

o Rinse the container with a suitable solvent (e.g., methanol or another solvent in which
Chlorbromuron is soluble).

o Collect this first rinsate as hazardous waste and add it to your Chlorbromuron waste
container.

o Repeat the rinse two more times, collecting the rinsate each time.[4]

» Final Disposal: After triple rinsing and allowing the container to air dry, it may be disposed of
in the regular trash, unless your local regulations state otherwise.[4]

Step 5: Arranging for Final Disposal

o Contact EHS: Once your waste container is full or you are approaching the storage time
limit, contact your institution's EHS department to arrange for pickup and final disposal.

 Recommended Disposal Method: The recommended disposal method for obsolete
pesticides like Chlorbromuron is often high-temperature incineration.[7][8] Landfilling may
be an option, but regulations are subject to significant change, and consultation with
environmental agencies is required.[9] Your EHS department will manage the final disposal
process.

Quantitative Data Summary
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Parameter Value/iInformation
Chemical Formula CoH10BrCIN20:2
Molar Mass 293.54 g/mol [9]
Solubility in Water 35 mg/L (at 20 °C)[9]

High-temperature incineration is a common
method for similar phenylurea herbicides.[7][8]
) Final determination is made by certified
Recommended Disposal ) S
hazardous waste disposal facilities in
accordance with local, state, and federal

regulations.[1]

UN3077 (for Environmentally hazardous

UN Number (Transport
( pory) substance, solid, n.0.s.)[10]

Experimental Protocols

While standard laboratory practice does not involve on-site chemical treatment of hazardous
waste, research has been conducted on methods to degrade Chlorbromuron in agueous
solutions. One such method is the electro-Fenton process. This advanced oxidation process
has been shown to achieve over 98% removal of total organic carbon from Chlorbromuron-
contaminated water under optimized conditions.[11] The efficiency of this process is influenced
by factors such as cell voltage, pH, and the initial herbicide concentration.[11] It is important to
note that this is a specialized experimental procedure and should not be attempted for routine
waste disposal in a standard laboratory setting.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Chlorbromuron

waste from a laboratory setting.
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Caption: Workflow for the safe disposal of Chlorbromuron waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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